5-(5-Bromopyridin-2-yloxy)pyrimidine

• Molecular Formula: C9H6BrN3O
• Molecular Weight: 252.07 g/mol
• IUPAC Name: 5-(5-bromopyridin-2-yl)oxypyrimidine
• InChI: InChI=1S/C9H6BrN3O/c10-7-1-2-9(13-3-7)14-8-4-11-6-12-5-8/h1-6H
• InChI Key: HRSFGVUWRVLBRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Br)OC2=CN=CN=C2

Description

5-(5-Bromopyridin-2-yloxy)pyrimidine is a brominated heterocyclic compound featuring a pyrimidine core substituted at the 5-position with a 5-bromopyridin-2-yloxy group. Such properties make it a candidate for pharmaceutical and materials science research, particularly in targeting enzymes or receptors where halogen atoms play critical roles in binding .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table compares key structural and physicochemical parameters of 5-(5-Bromopyridin-2-yloxy)pyrimidine with analogous bromopyrimidine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Melting Point (°C)	Solubility/Stability
This compound*	C₉H₆BrN₃O	252.07	5-Bromo, pyridin-2-yloxy	Not reported	Likely polar aprotic solvents
5-Bromo-2-isopropoxypyrimidine	C₇H₉BrN₂O	217.06	5-Bromo, isopropoxy	Not reported	Stable at RT
5-Bromo-2-(piperidin-4-yloxy)pyrimidine	C₉H₁₂BrN₃O	258.12	5-Bromo, piperidin-4-yloxy	Not reported	Store at 2–8°C
5-Bromo-2-(methoxymethyl)pyrimidine	C₆H₇BrN₂O	203.04	5-Bromo, methoxymethyl	Not reported	Room temperature
5-Bromo-2,4-dihydroxypyrimidine	C₄H₃BrN₂O₂	183.98	5-Bromo, 2,4-dihydroxy	193–196	Limited aqueous solubility

*Inferred properties based on structural analogs.

Key Observations:

• Piperidine-containing analogs exhibit basicity, which may improve solubility in acidic conditions .